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Compound of Interest

Compound Name: 3,4-Difluorobenzophenone

Cat. No.: B1332399

Essential Safety and Handling Guide for 3,4-
Difluorobenzophenone

This guide provides immediate, essential safety and logistical information for the handling and
disposal of 3,4-Difluorobenzophenone, tailored for researchers, scientists, and drug
development professionals. Following these procedures is critical for ensuring laboratory safety
and proper environmental stewardship.

Hazard Identification and Safety Data

3,4-Difluorobenzophenone is a chemical compound that requires careful handling due to its
potential health hazards. It is classified as causing skin irritation, serious eye irritation, and may
cause respiratory irritation.[1]

Quantitative Data Summary:
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Property Value Source
CAS Number 85118-07-6 [1][21[3]
Molecular Formula Ci3HsF20 [3]
Molecular Weight 218.20 g/mol [3]

White to light yellow to light
Appearance [3]
orange powder/crystal

Melting Point 53-57 °C [3]

Purity =>98% (GC) [3]

Room Temperature
Storage Temperature (Recommended in a cool, dark
place, <15°C)

Hazard Statements:

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is the first line of defense against
chemical exposure.[4][5] The following PPE is mandatory when handling 3,4-
Difluorobenzophenone:

o Eye and Face Protection: Chemical safety goggles or a face shield must be worn.[1]
o Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) are required. Always inspect
gloves for tears or holes before use and replace them immediately if compromised.
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o Lab Coat: A flame-resistant lab coat should be worn to protect from splashes and spills.

o Footwear: Closed-toe shoes are mandatory.

o Respiratory Protection: Handling should be conducted in a well-ventilated area, preferably
within a chemical fume hood, to minimize inhalation of dust particles. If ventilation is
inadequate, a NIOSH-approved respirator for dusts should be used.[1]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is crucial for minimizing exposure and preventing
accidents.

Pre-Handling:

* Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for 3,4-Difluorobenzophenone.

o Prepare Work Area: Ensure the chemical fume hood is functioning correctly. Cover the work
surface with disposable bench paper.

o Assemble Materials: Gather all necessary equipment, including spatulas, weighing paper,
and labeled containers, within the fume hood to avoid unnecessary movement of the
chemical.

Handling:
e Don PPE: Put on all required personal protective equipment.
e Weighing:
o Perform all weighing operations within the chemical fume hood.

o To minimize dust generation, do not pour the powder directly from the bottle. Use a clean
spatula to transfer small amounts.

o Keep the container closed when not in use.
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o Transferring: When transferring the chemical, do so carefully to avoid creating dust. If
transferring to a solution, add the powder slowly to the solvent.

e Post-Handling:

o Clean all equipment and the work area thoroughly after use. Wet cleaning methods or a
HEPA vacuum are recommended for any spilled powder.

o Decontaminate the exterior of all containers before removing them from the fume hood.

o Wash hands thoroughly with soap and water after handling is complete, even if gloves

were worn.
Disposal Plan
Proper disposal of chemical waste is essential to protect personnel and the environment.
Waste Segregation and Collection:

o Solid Waste: All solid 3,4-Difluorobenzophenone waste, including contaminated weighing
paper and disposable lab materials, must be placed in a clearly labeled, sealed hazardous
waste container.

» Liquid Waste: Solutions containing 3,4-Difluorobenzophenone should be collected in a
separate, labeled hazardous waste container for liquids. Do not mix with incompatible waste
streams.

o Empty Containers:

o

Triple rinse the empty container with a suitable solvent (e.g., acetone or ethanol).

o

Collect all rinsate as liquid hazardous waste.

After rinsing and allowing the container to dry in a well-ventilated area (like the back of a

[¢]

fume hood), deface the original label.

[¢]

The cleaned container can then be disposed of according to your institution's guidelines
for regular laboratory glass or plastic waste.
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Disposal Method:

o All hazardous waste containing 3,4-Difluorobenzophenone should be disposed of through
an approved waste disposal plant, typically via incineration in a licensed facility.[1] Contact
your institution's Environmental Health and Safety (EHS) department to arrange for pickup
and disposal.

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

o Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap
and water. If skin irritation occurs, seek medical advice.[1]

¢ Inhalation: Move the person to fresh air and keep them comfortable for breathing. If the
person is not breathing, provide artificial respiration. Seek medical attention.[1]

¢ Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[1]

e Spills:

o Minor Spills: For small spills within a fume hood, use dry clean-up procedures to avoid
generating dust. Carefully sweep or vacuum the material and place it in a sealed, labeled
container for disposal.

o Major Spills: For larger spills or spills outside of a fume hood, evacuate the area and alert
your institution's EHS office immediately.

Visual Workflow for Handling and Disposal
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Workflow for Handling and Disposal of 3,4-Difluorobenzophenone
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Caption: Workflow for Handling and Disposal of 3,4-Difluorobenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. synquestlabs.com [synquestlabs.com]

e 2. 3,4-Difluorobenzophenone - Safety Data Sheet [chemicalbook.com]
e 3. chemimpex.com [chemimpex.com]

e 4. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.govV]
e 5. epa.gov [epa.gov]

 To cite this document: BenchChem. [Personal protective equipment for handling 3,4-
Difluorobenzophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1332399#personal-protective-equipment-for-
handling-3-4-difluorobenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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